Cas no 52657-21-3 (Dimethyl 2-[2,6-bis(methoxycarbonyl)phenyl]benzene-1,3-dicarboxylate)

• Product Name: Dimethyl 2-[2,6-bis(methoxycarbonyl)phenyl]benzene-1,3-dicarboxylate
• CAS No: 52657-21-3
• MF: C₂₀H₁₈O₈
• MW: 386.352126598358
• CID: 1578194
• PubChem ID: 415998
• Update Time: 2025-04-21

Dimethyl 2-[2,6-bis(methoxycarbonyl)phenyl]benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-[2,6-bis(methoxycarbonyl)phenyl]benzene-1,3-dicarboxylate
• NSC74935
• AC1L9ASJ
• NCIOpen2_009067
• NSC-74935
• Biphenyl-2,2',6,6'-tetracarboxylic acid, tetramethyl ester
• Tetramethyl [1,1'-biphenyl]-2,2',6,6'-tetracarboxylate
• NSC74935; AC1L9ASJ; NCIOpen2_009067; NSC-74935; Biphenyl-2,2',6,6'-tetracarboxylic acid, tetramethyl ester; Tetramethyl [1,1'-biphenyl]-2,2',6,6'-tetracarboxylate;
• 52657-21-3
• DOCYRKPSQYKQIU-UHFFFAOYSA-N
• DS-007492
• DTXSID60328974
• Tetramethyl [1,1'-biphenyl]-2,2',6,6'-tetracarboxylate #

• Inchi： 1S/C20H18O8/c1-25-17(21)11-7-5-8-12(18(22)26-2)15(11)16-13(19(23)27-3)9-6-10-14(16)20(24)28-4/h5-10H,1-4H3
• InChI Key： DOCYRKPSQYKQIU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(=O)OC)C=1C1C(C(=O)OC)=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 386.10014
• Monoisotopic Mass: 386.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2
• LogP: 2.50000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives